Cas no 32449-46-0 (Selenocyanic acid, 4-bromophenyl ester)
32449-46-0 structure
Product Name:Selenocyanic acid, 4-bromophenyl ester
CAS No:32449-46-0
MF:C7H4BrNSe
MW:260.977359771729
CID:1451123
PubChem ID:4149563
Update Time:2025-04-20
Selenocyanic acid, 4-bromophenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Selenocyanic acid, 4-bromophenyl ester
- (4-bromophenyl) selenocyanate
- 4-bromophenyl selenocyanate
- AI-942/25034323
- 1-BROMO-4-SELENOCYANATOBENZENE
- SCHEMBL11523016
- DTXSID90399935
- CS-0255233
- 32449-46-0
-
- Inchi: 1S/C7H4BrNSe/c8-6-1-3-7(4-2-6)10-5-9/h1-4H
- InChI Key: WCNCJLHIVFMRIU-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)[Se]C#N
Computed Properties
- Exact Mass: 254.87522
- Monoisotopic Mass: 260.86923g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- PSA: 23.79
Selenocyanic acid, 4-bromophenyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1325903-1g |
1-Bromo-4-selenocyanatobenzene |
32449-46-0 | 95% | 1g |
¥1983.00 | 2025-08-06 | |
| eNovation Chemicals LLC | Y4007398-1g |
4-Bromophenyl Selenocyanate |
32449-46-0 | 95% | 1g |
$1010 | 2025-08-06 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY399091-1g |
4-Bromophenyl Selenocyanate |
32449-46-0 | ≥95% | 1g |
¥8955.00 | 2025-08-06 | |
| AK Scientific | 2773CM-5g |
4-Bromophenyl selenocyanate |
32449-46-0 | 95% | 5g |
$1512 | 2025-08-06 | |
| Cooke Chemical | LN1801757-1g |
32449-46-0 | 95% | 1g |
RMB 1220.80 | 2025-08-06 |
Selenocyanic acid, 4-bromophenyl ester Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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